2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid

• IUPAC Name: 2-oxo-1,3,4,5-tetrahydro-1-benzazepine-7-carboxylic acid
• InChI: InChI=1S/C11H11NO3/c13-10-3-1-2-7-6-8(11(14)15)4-5-9(7)12-10/h4-6H,1-3H2,(H,12,13)(H,14,15)
• InChI Key: WVABYIKIASMFFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)C(=O)O)NC(=O)C1
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• CAS RN: 117030-69-0

Description

2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid, also known as OTH-BCA, is a heterocyclic compound belonging to the benzazepine class of compounds. OTH-BCA is known for its ability to bind to several receptors, including the serotonin 5-HT1A receptor, and has been studied for its potential use in the treatment of anxiety and depression. OTH-BCA has also been investigated as a potential therapeutic agent in the treatment of neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Chemical Properties

2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid and its derivatives are significant in synthetic organic chemistry due to their unique structures and potential biological activities. For instance, research on 1,2-oxazines and related compounds, including the oxazine derivatives, highlights the importance of these structures as electrophiles and chiral synthons, with potential applications in developing new synthetic routes and molecules (Sainsbury, 1991). Furthermore, the synthesis of benzodiazepine-related compounds, which are structurally related to 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid, has been explored for their antibacterial properties and potential as new medicines against diseases with no current remedy (Földesi, Volk, & Milen, 2018).

Biological Activity and Potential Applications

Studies on 3-benzazepines have revealed that certain derivatives exhibit cytotoxicity to human leukemia cells, suggesting potential applications in cancer therapy. These compounds have shown significant effects in multidrug resistance reversal, highlighting their potential in overcoming chemotherapy resistance (Kawase, Saito, & Motohashi, 2000). Additionally, carboxylic acids, such as those derived from 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid, have been studied for their antioxidant, antimicrobial, and cytotoxic activities. The structure-activity relationships of these compounds suggest that the number of hydroxyl groups and the presence of conjugated bonds significantly influence their bioactivity, offering a pathway to designing more potent derivatives (Godlewska-Żyłkiewicz et al., 2020).

Environmental and Technological Applications

The environmental fate and transformation of benzodiazepine derivatives, which share a core structure with 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid, have been explored, revealing their occurrence in water bodies and their persistence due to their recalcitrant nature. Such studies are critical for understanding the environmental impact of these compounds and developing strategies for their removal or degradation (Kosjek et al., 2012).